Cas no 81864-63-3 (3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine)

• Product Name: 3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine
• CAS No: 81864-63-3
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD07364068
• CID: 3057512
• PubChem ID: 9120713
• Update Time: 2025-04-21

3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine
• SCHEMBL10841800
• CS-0241954
• Z169914026
• 81864-63-3
• 3,4-Dihydro-2H-benzo[b][1,4]dioxepine-7,8-diamine
• MFCD07364068
• G45217
• EN300-24215
• 959-592-2
• AKOS000271226
• ZMBKYNMKAVVHDM-UHFFFAOYSA-N

• MDL： MFCD07364068
• Inchi： 1S/C9H12N2O2/c10-6-4-8-9(5-7(6)11)13-3-1-2-12-8/h4-5H,1-3,10-11H2
• InChI Key： ZMBKYNMKAVVHDM-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=CC=2OCCC1)N)N

Computed Properties

• Exact Mass: 180.089877630Da
• Monoisotopic Mass: 180.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Melting Point: NA

3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)